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Compound of Interest

Compound Name: RL-0070933

Cat. No.: B15621908

For Immediate Release

This technical guide provides an in-depth analysis of the mechanism of action of RL-0070933,
also known as inidascamine (formerly FSV7-007), an investigational compound under
development by Recognify Life Sciences, a subsidiary of atai Life Sciences. This document is
intended for researchers, scientists, and drug development professionals interested in the
novel, multi-target approach of inidascamine for the treatment of Cognitive Impairment
Associated with Schizophrenia (CIAS).

Initially explored as a modulator of the hedgehog signaling pathway, the primary and clinically
relevant mechanism of action of inidascamine is now understood to be its function as a
neuromodulator. It concurrently modulates cholinergic, glutamatergic (specifically NMDA), and
GABA-B receptor systems.[1][2][3][4] This intricate interplay is hypothesized to restore the
excitatory/inhibitory balance in the brain, thereby producing pro-cognitive effects.[3]

Proposed Multi-Receptor Signhaling Pathway

Inidascamine's unique pharmacological profile stems from its simultaneous influence on three
critical neurotransmitter systems integral to learning, memory, and executive function. The
compound is believed to enhance synaptic plasticity through a synergistic action on these
pathways.[5][6]
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The proposed mechanism involves:

e Cholinergic Modulation: Inidascamine is reported to act synergistically with acetylcholine,
enhancing cholinergic signaling.[6] This is significant as the cholinergic system is a well-
established target for cognitive enhancement.

» NMDA Receptor Modulation: The compound modulates NMDA receptors, which are crucial
for synaptic plasticity, a fundamental process for learning and memory.

o GABA-B Receptor Modulation: By modulating GABA-B receptors, inidascamine is thought to
influence GABAergic signaling, contributing to the overall balancing of neuronal excitability.

[6]
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Proposed Signaling Pathway of Inidascamine (RL-0070933)

Inidascamine (RL-0070933)

Modulat Modulates Modulates

Cholinergic Receptors NMDA Receptors GABA-B Receptors

Excitatory/Inhibitory Balance

Synaptic Plasticity
(e.g., Long-Term Potentiation)

| Improved Cognitive Function |
(Learning, Memory, Executive Function)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase 2a (NCT04822883) Experimental Workflow

32 Patients with CIAS

Single-blind

4 Doses of Placebo

Sequential Dosing

6 Doses of Inidascamine (RL-0070933)

Assessments:
- qEEG Biomarkers
- Cognitive Endpoints (BACS, HVLT)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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